2-(2,3-Difluoro-phenyl)-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)-ethanone

• Molecular Formula: C15H10F2N2O
• Molecular Weight: 272.25 g/mol
• IUPAC Name: 2-(2,3-difluorophenyl)-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanone
• InChI: InChI=1S/C15H10F2N2O/c16-12-5-1-3-9(14(12)17)7-13(20)11-8-19-15-10(11)4-2-6-18-15/h1-6,8H,7H2,(H,18,19)
• InChI Key: KHDQBSJACAEKGS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)F)CC(=O)C2=CNC3=C2C=CC=N3

Description

2-(2,3-Difluoro-phenyl)-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)-ethanone is a useful research compound. Its molecular formula is C15H10F2N2O and its molecular weight is 272.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 7-azaindole (1 g, 8.5 mmol) and AlCl3 (1.2 g, 9.0 mmol) in methlene chloride at 0° C. was added (2,3-difluorophenyl)-acetyl chloride [prepared by treating (2,3-difluoro-phenyl)-acetic acid (1.5 mg, 8.72 mmol) with oxalyl chloride (0.90 mL)] in methlene chloride. After stirring at room temperature for 2 hours, the solution was poured into ice water and extracted with methlene chloride, dried (Na2SO4), and concentrated to give 300 mg (13% yield) of title compound used without purification. LCMS Rt=3.00 minutes, MH+ 273.1, M− 271.1.